Cas no 10023-48-0 (Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-[2-(phosphonooxy)ethyl]-)
10023-48-0 structure
Product Name:Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-[2-(phosphonooxy)ethyl]-
CAS No:10023-48-0
MF:C12H18N4O4PS
MW:345.334481716156
CID:171194
PubChem ID:1131
Update Time:2025-04-19
Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-[2-(phosphonooxy)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-[2-(phosphonooxy)ethyl]-
- 3-[(4-Amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-[2-(phosphonooxy)ethyl]thiazolium
- thiamine monophosphate
- thiamin phosphate
- AKOS030242384
- ThMP
- Q60998707
- GTPL4580
- 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl dihydrogen phosphate
- HZSAJDVWZRBGIF-UHFFFAOYSA-O
- thiamin monophosphate
- bmse000699
- C12H18N4O4PS
- Aneurine monophosphate
- Thiamin dihydrogenphosphate
- TPS
- SCHEMBL94444
- 10023-48-0
- CHEMBL1236378
- 3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-5-[2-(phosphonooxy)ethyl]-1,3-thiazol-3-ium
- CHEBI:9533
- BDBM92961
- C01081
- DTXSID6048389
- Aneurin-monophosphorsaeureester
- 3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-4-methyl-5-(2-(phosphonooxy)ethyl)thiazol-3-ium
- NCGC00164500-01
- Thiamine phosphate
- Tiamina monofosfato
- NS00022956
- Phosphothiaminum
- NCGC00164500-02
- 532-40-1
-
- Inchi: 1S/C12H17N4O4PS/c1-8-11(3-4-20-21(17,18)19)22-7-16(8)6-10-5-14-9(2)15-12(10)13/h5,7H,3-4,6H2,1-2H3,(H3-,13,14,15,17,18,19)/p+1
- InChI Key: HZSAJDVWZRBGIF-UHFFFAOYSA-O
- SMILES: S1C=[N+](CC2=CN=C(C)N=C2N)C(C)=C1CCOP(=O)(O)O
Computed Properties
- Exact Mass: 345.078638g/mol
- Monoisotopic Mass: 345.078638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 345.34g/mol
- XLogP3: -0.1
- Topological Polar Surface Area: 151Ų
Experimental Properties
- PSA: 160.49000
- LogP: 1.30590
Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-[2-(phosphonooxy)ethyl]- Related Literature
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Pavel Jano?,Iveta Lovászová,Jan Pfeifer,Jakub Ederer,Marek Do?ek,Tomá? Lou?ka,Ji?í Henych,Zdeňka Kolská,David Milde,Tomá? Opletal Environ. Sci.: Nano 2016 3 847
-
2. Luminescence characteristics of thiamine derivativesErnest P. Gibson,James H. Turnbull J. Chem. Soc. Perkin Trans. 2 1980 1288
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Michael E. Webb,Andrée Marquet,Ralf R. Mendel,Fabrice Rébeillé,Alison G. Smith Nat. Prod. Rep. 2007 24 988
-
Ning Du,Xue Gao,Jian Song,Zhi-Nan Wang,Yong-Heng Xing,Feng-Ying Bai,Zhan Shi RSC Adv. 2016 6 71012
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T. W. Goodwin,E. I. Mercer,T. A. Scott,F. S. Steven,G. R. Tristram Annu. Rep. Prog. Chem. 1961 58 353
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